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Compound of Interest

Compound Name: CX-5461 (Standard)

Cat. No.: B1683888

CX-5461 is a potent inhibitor of ribosomal RNA (rRNA) synthesis, currently under investigation
for its antineoplastic properties.[1][2] As with any research chemical, particularly those with
biological activity, proper handling and disposal are paramount to ensure the safety of
laboratory personnel and to prevent environmental contamination. This guide provides
essential safety information and a step-by-step procedure for the proper disposal of CX-5461.

Chemical and Physical Properties

A summary of the key chemical and physical properties of CX-5461 is provided in the table
below. Understanding these properties is essential for safe handling and storage.

Property Value

Chemical Formula C27H27N7025[2][3]
Molecular Weight 513.6 g/mol [1][2]
Appearance Crystalline solid[4]
Storage Temperature -20°C[3][4]

DMSO: 1 mg/mi[4]DMF: 2 mg/ml[2][4]Ethanol:

Solubility 0.1 mg/miI[4]DMF:PBS (pH 7.2) (1:1): 0.5
mg/mi[2][4]
Stability >4 years when stored at -20°C[4]
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Health and Safety Information

While the substance is not classified as hazardous according to the Globally Harmonized
System (GHS), it should be handled with care as a potentially hazardous material.[4][5]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling CX-5461.

« Handling Precautions: Avoid inhalation, ingestion, and contact with skin and eyes.[4][6] Wash
hands thoroughly after handling.[4]

e Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.[6]

Step-by-Step Disposal Procedure

Dispose of CX-5461 and any contaminated materials as hazardous chemical waste. Adherence
to institutional and local regulations is mandatory.

» Waste Segregation:

o Solid Waste: Collect unused CX-5461 powder and any contaminated solid materials (e.g.,
weigh boats, contaminated paper towels) in a dedicated, clearly labeled hazardous waste
container.

o Liquid Waste: Collect solutions containing CX-5461 in a separate, clearly labeled
hazardous liquid waste container. Do not mix with other solvent waste streams unless
permitted by your institution's environmental health and safety (EHS) office.

o Sharps Waste: Dispose of any contaminated sharps (e.g., needles, pipette tips) in a
designated sharps container for hazardous chemical waste.

o Container Labeling:

o Label all waste containers with "Hazardous Waste," the full chemical name "CX-5461,"
and the approximate concentration and quantity.

o Storage of Waste:
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o Store waste containers in a designated, secure area away from incompatible materials.
Keep containers tightly closed.

e Waste Pickup and Disposal:

o Arrange for the collection of the hazardous waste by your institution's EHS department or
a licensed chemical waste disposal contractor. Do not dispose of CX-5461 down the drain
or in regular trash.[5]

o Decontamination:

o Decontaminate all surfaces and equipment that have come into contact with CX-5461.
Use a suitable solvent (e.g., ethanol) followed by a thorough wash with soap and water.
Dispose of all cleaning materials as hazardous waste.

Experimental Workflow for Safe Handling and
Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of CX-
5461 in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of CX-5461.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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